Cas no 2034600-35-4 (benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate)

• Product Name: benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate
• CAS No: 2034600-35-4
• MF: C₂₃H₂₄N₄O₅
• MW: 436.4605
• CID: 5355570
• Update Time: 2025-07-21

benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• KYZLSBFTTSXKGP-UHFFFAOYSA-N
• benzyl (2-(4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)piperidin-1-yl)-2-oxoethyl)carbamate
• benzyl N-[2-[4-(2,4-dioxo-1H-quinazolin-3-yl)piperidin-1-yl]-2-oxoethyl]carbamate
• benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate

• Inchi： 1S/C23H24N4O5/c28-20(14-24-23(31)32-15-16-6-2-1-3-7-16)26-12-10-17(11-13-26)27-21(29)18-8-4-5-9-19(18)25-22(27)30/h1-9,17H,10-15H2,(H,24,31)(H,25,30)
• InChI Key： KYZLSBFTTSXKGP-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N1C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 715
• XLogP3: 1.9
• Topological Polar Surface Area: 108

Additional information on benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate

Introduction to Benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate and Its Significance in Modern Chemical Biology

Benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate, a compound with the CAS number 2034600-35-4, represents a fascinating intersection of chemical structure and biological activity. This compound has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The intricate molecular framework of this compound, characterized by its benzyl moiety and the presence of a 2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl substituent, positions it as a promising candidate for further exploration in drug discovery and development.

The structural complexity of Benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate is not merely an academic curiosity but a strategic asset. The presence of multiple heterocyclic rings and functional groups suggests a high degree of molecular rigidity and specificity, which can be leveraged to interact with biological targets in a precise manner. This structural motif is particularly intriguing in the context of modern drug design, where the optimization of binding affinity and selectivity is paramount.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents derived from complex heterocyclic scaffolds. The quinazoline core is one such scaffold that has been extensively studied for its pharmacological properties. Quinazoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific modification of the quinazoline ring in Benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate enhances its potential as a pharmacophore by introducing additional functional groups that can modulate its interactions with biological targets.

The carbamate functional group in this compound plays a crucial role in its biological activity. Carbamates are known to exhibit a wide range of biological effects due to their ability to form stable covalent bonds with biological molecules. In particular, the carbamate group can interact with enzymes and receptors in ways that modulate their activity. This property makes Benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-yl]-2-oxoethyl}carbamate a promising candidate for further investigation as a potential therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have provided powerful tools for the virtual screening and design of novel bioactive compounds. These tools have been instrumental in understanding the structural features that contribute to the biological activity of Benzyl N-{2-[4-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)piperidin-1-y]l}-2 oxoethyl carbamate. By leveraging these computational methods, researchers have been able to predict the binding modes of this compound with various biological targets and identify key interactions that mediate its activity.

The synthesis of Benzyl N-{benzyl} N-{carbamate} derivatives has also been optimized to enhance yield and purity. Modern synthetic techniques have enabled the efficient construction of complex molecular frameworks while maintaining high levels of selectivity and control over reaction outcomes. These advancements have made it possible to produce sufficient quantities of this compound for preclinical studies and further characterization.

In the realm of preclinical research，Benzyl N-{benzyl} N-{carbamate} derivatives have been evaluated for their potential therapeutic effects in various disease models. Initial studies have shown promising results in terms of efficacy and safety profiles，prompting further investigation into their clinical applicability。The ability to modulate biological pathways with high specificity makes this class of compounds particularly attractive for therapeutic development。

The future prospects for Benzyl N-{benzyl} N-{carbamate} derivatives are vast，with ongoing research aimed at identifying new applications and optimizing their pharmacological properties。Advancements in drug delivery systems，such as nanoparticles and targeted therapies，could further enhance the therapeutic potential of these compounds by improving bioavailability and reducing side effects。

In conclusion，Benzyl N-{benzyl} N-{carbamate} derivatives represent a significant advancement in the field of chemical biology，with their unique structural features and promising biological activities。The continued exploration of these compounds holds great promise for the development of novel therapeutic agents that can address unmet medical needs。